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Performance Comparison: Doped vs. Undoped TiO:

Bandgap - Test Conditions .
Photocatalyst Key Performance Findings Citation
(eV) (Pollutant)
Undoped TiO2 ~3.2-3.4 Reference baseline; limited to UV N/A
light activation [1] [2].
Nitrogen-doped  3.07 90-95% degradation of Solar light,
(N-TiOz2) acetaminophen; ~3x higher rate Acetaminophen [2]
constant than undoped TiO:z [2].
Sulfur-doped Not ~91% degradation of methylene Visible light,
(S-TiO2) specified blue; undoped TiOz performance Methylene Blue [3]
not stated for direct comparison [3].
Silver-doped Not 78% to 92% degradation of Not specified,
(Ag-TiOz2) specified methylene blue, depending on Ag Methylene Blue [4]
concentration (1-5%) [4].
Silver-doped Not Up to 99% degradation of Not specified,
(Ag-TiO2) specified Rhodamine B dye with 5% Ag Rhodamine B [4]

doping [4].
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Detailed Experimental Protocols

The enhanced performance of doped TiO2 stems from specific synthesis and activation methods.

Synthesis of Doped TiO2 Photocatalysts

¢ Nitrogen-Doping (Sol-GellSolvothermal Method) [2]:
o Precursors: Titanium(lV) isopropoxide (TTIP) and ammonium nitrate.
o Process: TTIP is mixed with absolute ethanol and acetic acid. After stirring, deionized water is
added. The mixture undergoes a solvothermal process in an autoclave at 170°C for 12 hours.
The resulting precipitate is washed, centrifuged, and calcined at 450°C for 2 hours.
¢ Sulfur-Doping (Hydrothermal Method) [3]:
o Precursors: Titanium(lV) isopropoxide (TTIP) and thiourea.
o Process: TTIP is mixed with isopropyl alcohol, followed by the slow addition of distilled water.
The solution is aged, then heated in a Teflon-lined autoclave at 120°C for 8 hours. The product
is centrifuged, washed, dried, and finally calcined at 450°C for 3 hours.
¢ Silver-Doping (Green Synthesis with Catechin) [4]:
o Precursors: Titanium dioxide salt and silver nitrate (AgNOs).
o Process: A solution of catechin and TiO:z salt is stirred for 24 hours. For doping, varying
concentrations of AgNOs (1-5%) are added to the mixture. The nanoparticles are separated via
centrifugation, washed, and dried at 60°C.

Photocatalytic Performance Evaluation

A typical experiment to assess degradation efficiency involves the following steps [3] [4]:

¢ Reaction Setup: A solution of a target pollutant (e.g., methylene blue at 5 ppm) is prepared. A
specific amount of the photocatalyst is dispersed into this solution.

e Adsorption-Desorption Equilibrium: The mixture is stirred in the dark for a period (e.g., 30 minutes)
to establish equilibrium between the pollutant and the catalyst surface before light exposure.

¢ Light Irradiation: The mixture is exposed to a light source (UV, visible, or solar). At regular intervals,
samples are withdrawn.

e Analysis: The withdrawn samples are centrifuged to remove the catalyst. The concentration of the
remaining pollutant in the clear solution is analyzed using UV-Visible spectroscopy by measuring
the absorbance at the pollutant's characteristic wavelength (e.g., 664 nm for methylene blue).

o Efficiency Calculation: The degradation percentage is calculated based on the reduction in pollutant
concentration.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://jmsg.springeropen.com/articles/10.1186/s40712-025-00266-z
https://www.researchsquare.com/article/rs-3425167/v1
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2025.1576504/full
https://www.researchsquare.com/article/rs-3425167/v1
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2025.1576504/full
https://www.smolecule.com/products/s592549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Mechanisms of Enhanced Performance

Doping fundamentally improves the properties of TiO2, which you can visualize in the following diagram.
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The core mechanisms illustrated above are:

e Bandgap Narrowing: Doping with non-metals like nitrogen or sulfur creates new energy levels within
the TiO2 bandgap, reducing the energy required for electron excitation and allowing visible light
absorption [3] [2].

e Electron Trapping: Metal dopants like silver act as electron sinks. The Schottky barrier formed at the
Ag-TiO:z interface traps photogenerated electrons, preventing them from recombining with holes and
thereby increasing the availability of charge carriers for redox reactions [1] [4].

Research Application Guide

¢ For Visible Light Applications: Doped TiOz, particularly with non-metals like Nitrogen or Sulfur, is
unequivocally superior. The bandgap narrowing is crucial for utilizing solar energy efficiently [3] [2].

e For Maximum Efficiency under UV/Visible Light: Metal dopants, especially Silver, are highly
effective. The electron-trapping mechanism significantly boosts photocatalytic activity even under
broader light spectra [1] [4].

e When Purity and Thermal Stability are Priorities: Special synthesis methods for undoped TiOz can
yield high thermal stability (e.g., solvent-exchange method), which might be beneficial for high-
temperature applications, though potentially at the cost of visible light activity [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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